Cas no 78887-73-7 (momordicoside D)

momordicoside D structure
momordicoside D structure
Product Name:momordicoside D
CAS No:78887-73-7
MF:C42H70O13
MW:782.997415065765
CID:2069104
PubChem ID:131751649
Update Time:2025-04-21

momordicoside D Chemical and Physical Properties

Names and Identifiers

    • momordicoside D
    • DTXSID401109255
    • 78887-73-7
    • 2-[[6-[[17-(3,4-dihydroxy-6-methylhept-5-en-2-yl)-4,4,9,13,14-pentamethyl-2,3,7,8,10,11,12,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-3-yl]oxy]-3,4,5-trihydroxyoxan-2-yl]methoxy]-6-(hydroxymethyl)oxane-3,4,5-triol
    • (3beta,9beta,10alpha)-22,23-Dihydroxy-9-methyl-19-norlanosta-5,24-dien-3-yl 6-O-beta-D-glucopyranosyl-beta-D-glucopyranoside
    • CHEBI:185868
    • (3I(2),9I(2),10I+/-)-22,23-Dihydroxy-9-methyl-19-norlanosta-5,24-dien-3-yl 6-O-I(2)-D-glucopyranosyl-I(2)-D-glucopyranoside
    • Inchi: 1S/C42H70O13/c1-20(2)17-25(44)30(45)21(3)22-13-14-42(8)28-11-9-23-24(40(28,6)15-16-41(22,42)7)10-12-29(39(23,4)5)55-38-36(51)34(49)32(47)27(54-38)19-52-37-35(50)33(48)31(46)26(18-43)53-37/h9,17,21-22,24-38,43-51H,10-16,18-19H2,1-8H3
    • InChI Key: MIVTTWSEHJAYFE-UHFFFAOYSA-N
    • SMILES: O(C1C(C(C(C(COC2C(C(C(C(CO)O2)O)O)O)O1)O)O)O)C1CCC2C(C1(C)C)=CCC1C2(C)CCC2(C)C(C(C)C(C(/C=C(\C)/C)O)O)CCC21C

Computed Properties

  • Exact Mass: 782.48164228g/mol
  • Monoisotopic Mass: 782.48164228g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 9
  • Hydrogen Bond Acceptor Count: 13
  • Heavy Atom Count: 55
  • Rotatable Bond Count: 10
  • Complexity: 1420
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 20
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 219Ų
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